Cas no 1708370-91-5 (Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine)

Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine is a heterocyclic compound featuring a pyrazine and 1,2,4-triazole core, linked via a phenylmethanamine group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. Its rigid aromatic framework enhances binding affinity to biological targets, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's synthetic versatility allows for further functionalization, enabling tailored modifications for specific applications. High purity and well-defined reactivity ensure consistent performance in research and industrial settings. Its stability under standard conditions makes it suitable for diverse experimental protocols.

Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine structure

1708370-91-5 structure

Product Name:Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine

CAS No:1708370-91-5

MF:C₁₃H₁₂N₆

MW:252.274580955505

CID:5058326

Update Time:2026-02-28

Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine
- Inchi： 1S/C13H12N6/c14-11(9-4-2-1-3-5-9)13-17-12(18-19-13)10-8-15-6-7-16-10/h1-8,11H,14H2,(H,17,18,19)
- InChI Key： REJWDNHMPKLSOW-UHFFFAOYSA-N
- SMILES： N1C(C(C2C=CC=CC=2)N)=NC(C2C=NC=CN=2)=N1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 280
XLogP3: 0.1
Topological Polar Surface Area: 93.4

Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM334985-1g	Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine	1708370-91-5	95%+	1g	$544	2023-03-05
Chemenu	CM334985-1g	Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine	1708370-91-5	95%+	1g	$500	2021-08-18

Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine Related Literature

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Additional information on Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine

Introduction to Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine (CAS No. 1708370-91-5)

Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine (CAS No. 1708370-91-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The integration of a pyrazine moiety further enhances its pharmacological profile, making it a promising candidate for drug development.

The chemical structure of Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine is characterized by a central triazole ring connected to a phenyl group and a pyrazine moiety through a methylene bridge. This arrangement provides the molecule with a high degree of conformational flexibility and electronic delocalization, which are crucial for its biological activity. The presence of the amine group also contributes to its potential as a ligand for various biological targets.

Recent studies have highlighted the potential of Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for severe infections in immunocompromised patients. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis and membrane integrity.

In addition to its antifungal properties, Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine has shown promising results in preclinical studies as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) by inducing apoptosis and cell cycle arrest. The selective cytotoxicity observed in these studies suggests that this compound could be developed into a targeted therapy with reduced side effects compared to conventional chemotherapeutic agents.

The pharmacokinetic properties of Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability in vitro. These characteristics are essential for ensuring that the drug can be effectively absorbed and distributed throughout the body to reach its intended target sites.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and permeability of Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine. For example, esterification of the amine group has been shown to increase the lipophilicity of the molecule, potentially improving its cellular uptake and efficacy. Additionally, conjugation with targeting ligands such as antibodies or peptides is being investigated to achieve site-specific delivery and minimize off-target effects.

The safety profile of Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine has been evaluated in several preclinical models. Toxicity studies conducted in rodents have demonstrated that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or physiological parameters. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, Phenyl(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine (CAS No. 1708370-91-5) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further investigation and optimization. Ongoing research efforts aim to elucidate its mechanism of action and optimize its pharmacological properties to bring this compound closer to clinical application.